Cas no 1261747-11-8 (5-(aminomethyl)naphthalen-1-ol)

• Product Name: 5-(aminomethyl)naphthalen-1-ol
• CAS No: 1261747-11-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4936370
• PubChem ID: 71758021
• Update Time: 2025-05-20

5-(aminomethyl)naphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)naphthalen-1-ol
• 1-(Aminomethyl)-5-hydroxynaphthalene

• Inchi： 1S/C11H11NO/c12-7-8-3-1-5-10-9(8)4-2-6-11(10)13/h1-6,13H,7,12H2
• InChI Key： PXQCMSAJWSZTNW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=CC=CC=2CN

Computed Properties

• Exact Mass: 173.084
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 5-(aminomethyl)naphthalen-1-ol

Introduction to 5-(aminomethyl)naphthalen-1-ol (CAS No. 1261747-11-8)

5-(aminomethyl)naphthalen-1-ol, with the chemical identifier CAS No. 1261747-11-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a naphthalene core substituted with an aminomethyl group at the 1-position, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The naphthalene scaffold, known for its stability and reactivity, combined with the amine functionality, makes this compound a valuable intermediate in synthesizing more complex molecules.

The synthesis of 5-(aminomethyl)naphthalen-1-ol involves carefully controlled reactions that highlight the compound's reactivity. The introduction of the aminomethyl group typically requires precise conditions to avoid side reactions, such as over-alkylation or polymerization. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic approaches not only underscore the compound's industrial relevance but also demonstrate the evolving capabilities in fine chemical synthesis.

In recent years, 5-(aminomethyl)naphthalen-1-ol has been explored for its potential in drug discovery and development. The presence of both aromatic and amine functionalities provides multiple sites for further functionalization, enabling the creation of diverse pharmacophores. Researchers have investigated its role as a precursor in the synthesis of bioactive molecules, including potential candidates for treating neurological disorders and inflammatory conditions. The compound's ability to serve as a building block for more complex structures has made it a focal point in medicinal chemistry innovation.

One of the most intriguing aspects of 5-(aminomethyl)naphthalen-1-ol is its interaction with biological systems. Studies have shown that derivatives of this compound exhibit promising biological activities, particularly in modulating enzyme functions and receptor interactions. For instance, modifications at the naphthalene ring or the amine group can lead to enhanced binding affinity to target proteins, which is crucial for drug efficacy. These findings have spurred further research into optimizing its structure for therapeutic applications.

The pharmacokinetic properties of 5-(aminomethyl)naphthalen-1-ol and its derivatives are also under investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective drugs. Preliminary studies suggest that certain structural features can influence these properties significantly. For example, electronic modifications can alter metabolic pathways, while solubility enhancements can improve bioavailability. Such insights are critical for translating laboratory findings into clinical reality.

Advances in computational chemistry have further accelerated the study of 5-(aminomethyl)naphthalen-1-ol. Molecular modeling techniques allow researchers to predict how different structural variations will behave biologically before conducting expensive wet-lab experiments. This approach not only saves time but also provides valuable insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, scientists can design more targeted experiments, leading to faster breakthroughs in drug discovery.

The role of 5-(aminomethyl)naphthalen-1-ol in material science is another emerging area of interest. Its unique structural characteristics make it suitable for developing novel materials with specific properties. For example, conjugated naphthalene derivatives can be used in organic electronics due to their ability to conduct electricity while maintaining stability. Additionally, functionalized naphthalenes have been explored as components in advanced polymers and coatings, where their chemical stability and reactivity offer distinct advantages.

Environmental considerations also play a part in the research surrounding 5-(aminomethyl)naphthalen-1-ol. Sustainable synthetic routes are being developed to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to optimize processes, ensuring that the environmental impact is minimized without compromising efficiency or yield. Such efforts align with global trends toward more sustainable industrial practices.

The future prospects for 5-(aminomethyl)naphthalen-1-ol appear promising, with ongoing research uncovering new possibilities for its application. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether in pharmaceuticals or materials science, 5-(aminomethyl)naphthalen-1-ol stands as a testament to the ingenuity of modern chemistry and its ability to drive innovation across multiple disciplines.